![molecular formula C8H6F2O2 B1587805 2,5-Difluoro-4-methoxybenzaldehyde CAS No. 879093-08-0](/img/structure/B1587805.png)
2,5-Difluoro-4-methoxybenzaldehyde
Overview
Description
2,5-Difluoro-4-methoxybenzaldehyde is a chemical compound with the empirical formula C8H6F2O2 . It has a molecular weight of 172.13 . It is a solid substance .
Molecular Structure Analysis
The SMILES string of this compound isCOC1=C(C=C(C(F)=C1)C=O)F
. The InChI is 1S/C8H6F2O2/c1-12-8-3-6(9)5(4-11)2-7(8)10/h2-4H,1H3
. Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 172.13 .Scientific Research Applications
Use in Solid Phase Organic Synthesis :
- 2,5-Difluoro-4-methoxybenzaldehyde has been explored in the context of solid-phase organic synthesis. For instance, benzaldehyde derivatives like 4-hydroxybenzaldehyde and 2-methoxy-4-hydroxybenzaldehyde have been used as linkers in this domain. These compounds, when attached to resins, can be converted into various derivatives like ureas, sulfonamides, and amides, demonstrating the versatility of similar aldehydes in synthetic applications (Swayze, 1997).
Catalysis and Reaction Mechanisms :
- Research has delved into the reactivity of hydroxybenzaldehydes with alkynes, alkenes, and allenes, involving cleavage of the aldehyde C-H bond. Such studies highlight the potential of this compound in catalytic processes and organic transformations (Kokubo et al., 1999).
Synthesis of Pharmaceutical Intermediates :
- In the field of pharmaceutical chemistry, derivatives of this compound have been utilized for synthesizing precursors to DNA intercalators, demonstrating its relevance in the development of therapeutic agents (Tsoungas & Searcey, 2001).
Applications in Materials Science :
- The compound has also been investigated in materials science, particularly in the study of molecular structures and vibrational frequencies, as in the case of 4-methoxybenzaldehyde (Arslan & Algül, 2007).
Electrosynthesis and Electrochemistry :
- There's research on the electrosynthesis of 4-methoxybenzaldehyde, exploring its formation in an electrochemical cell. This underscores the potential of this compound in electrochemical applications and green chemistry (Sherbo et al., 2018).
Antimicrobial and Antifungal Activities :
- Studies have also demonstrated the antimicrobial and antifungal potential of compounds derived from hydroxy-methoxybenzaldehydes. This suggests that this compound could be significant in the development of new antimicrobial agents (Harohally et al., 2017).
Exploring Fluorinated Analogues in Anticancer Research :
- Fluorinated analogues of benzaldehydes, which include structures similar to this compound, have been synthesized for anticancer research, specifically in the study of combretastatins, highlighting its potential in oncology (Lawrence et al., 2003).
Photocatalytic Applications :
- The photocatalytic oxidation of benzyl alcohol derivatives, including methoxybenzyl alcohols, into corresponding aldehydes has been studied using titanium dioxide under visible light irradiation. This research could indicate potential photocatalytic applications of this compound in green chemistry (Higashimoto et al., 2009).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Relevant Papers I found some references to 2,5-Difluoro-4-methoxybenzaldehyde on Sigma-Aldrich , but these do not appear to be peer-reviewed papers. They are product listings and do not provide in-depth information about the compound.
Properties
IUPAC Name |
2,5-difluoro-4-methoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O2/c1-12-8-3-6(9)5(4-11)2-7(8)10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCGKDDVUUMOTDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)F)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90397416 | |
Record name | 2,5-difluoro-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90397416 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
879093-08-0 | |
Record name | 2,5-Difluoro-4-methoxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=879093-08-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-difluoro-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90397416 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.